Cas no 103974-71-6 (1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)-)

• Product Name: 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)-
• CAS No: 103974-71-6
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 155607
• PubChem ID: 21632607
• Update Time: 2025-04-19

1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)-
• (5S,10aS)-7β-[(S)-2-(2,5-Dihydro-5-oxofuran-3-yl)-2-hydroxyethyl]-6,6aβ,7,8,9,10-hexahydro-5β-hydroxy-7,8α-dimethylnaphtho[1,8a-c]furan-3(5H)-one
• 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7
• 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a...
• 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,[5S-[5a,6aa,7a(R*),8b,10aR*]]-
• Semiatrin
• (5S,10aS)-7beta-[(S)-2-(2,5-Dihydro-5-oxofuran-3-yl)-2-hydroxyethyl]-6,6abeta,7,8,9,10-hexahydro-5beta-hydrox
• (5S,6aR,7S,8R,10aS)-5-hydroxy-7-[(2S)-2-hydroxy-2-(5-oxo-2H-furan-3-yl)ethyl]-7,8-dimethyl-5,6,6a,8,9,10-hexahydro-1H-benzo[d][2]benzofuran-3-one
• 103974-71-6

• Inchi： 1S/C20H26O6/c1-11-3-4-20-10-26-18(24)14(20)6-13(21)7-16(20)19(11,2)8-15(22)12-5-17(23)25-9-12/h5-6,11,13,15-16,21-22H,3-4,7-10H2,1-2H3/t11-,13-,15+,16-,19+,20-/m1/s1
• InChI Key： YMXYUVLKDSNDBJ-ZBAYPHBISA-N
• SMILES： O1C(C2=C[C@H](C[C@H]3[C@@]2(C1)CC[C@@H](C)[C@]3(C)C[C@@H](C1=CC(=O)OC1)O)O)=O

Computed Properties

• Exact Mass: 362.173
• Monoisotopic Mass: 362.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 657.9°Cat760mmHg
• Flash Point: 237°C
• Refractive Index: 1.594

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones